![molecular formula GaN3O9 B081981 (2-Oxo-1,3,2,4-dioxazagalletidin-2-ium-4-yl) nitrate;nitrate CAS No. 13494-90-1](/img/structure/B81981.png)
(2-Oxo-1,3,2,4-dioxazagalletidin-2-ium-4-yl) nitrate;nitrate
Overview
Description
Gallium nitrate is a chemical compound with the formula Ga(NO₃)₃. It is the gallium salt of nitric acid and is known for its use in treating symptomatic hypercalcemia secondary to cancer. Gallium nitrate works by inhibiting the breakdown of bone through the inhibition of osteoclast activity, thus lowering the amount of free calcium in the blood .
Scientific Research Applications
Gallium nitrate has a wide range of applications in scientific research:
- Chemistry: Used as a precursor for synthesizing other gallium compounds.
- Biology: Studied for its antimicrobial properties due to its ability to mimic iron and disrupt microbial metabolism .
- Medicine: Used to treat hypercalcemia associated with cancer and has shown potential in treating arthritis, autoimmune disorders, and tumors .
- Industry: Employed in the production of semiconductors and light-emitting diodes .
Preparation Methods
Synthetic Routes and Reaction Conditions: Gallium nitrate can be synthesized by dissolving gallium in nitric acid. The process involves dissolving 6N metal gallium in high purity nitric acid at temperatures between 50-80°C. The solution is then evaporated at 80-100°C until the smell of nitric acid is no longer present. The solution is cooled to -20°C to 0°C, and gallium nitrate crystal seeds are added. The crystals are then separated, filtered, and air-dried to obtain gallium nitrate crystals .
Industrial Production Methods: In industrial settings, gallium nitrate is produced using high purity reagents and controlled conditions. The process includes dissolving gallium in hot concentrated nitric acid, followed by evaporation and crystallization. The resulting crystals are then dried to obtain high purity gallium nitrate .
Chemical Reactions Analysis
Types of Reactions: Gallium nitrate undergoes various chemical reactions, including:
Oxidation: Gallium nitrate can be oxidized to form gallium oxide.
Reduction: It can be reduced to elemental gallium.
Substitution: Gallium nitrate can react with other compounds to form different gallium salts.
Common Reagents and Conditions:
Oxidation: Gallium nitrate reacts with oxygen at high temperatures to form gallium oxide.
Reduction: Reducing agents such as hydrogen can reduce gallium nitrate to elemental gallium.
Substitution: Reactions with other nitrates or chlorides can lead to the formation of different gallium compounds.
Major Products Formed:
- Gallium oxide (Ga₂O₃)
- Elemental gallium (Ga)
- Various gallium salts (e.g., gallium chloride, gallium sulfate)
Mechanism of Action
Gallium nitrate exerts its effects primarily by inhibiting calcium resorption from bone. It achieves this by blocking osteoclast activity and reducing bone turnover. Gallium accumulates in areas of high bone turnover and is incorporated into hydroxyapatite, making it less susceptible to dissolution and resorption. Additionally, gallium nitrate exhibits antitumor activity by disrupting iron transport and homeostasis, leading to the inhibition of ribonucleotide reductase and induction of apoptosis .
Similar Compounds:
- Gallium chloride (GaCl₃)
- Gallium sulfate (Ga₂(SO₄)₃)
- Gallium oxide (Ga₂O₃)
Comparison: Gallium nitrate is unique in its ability to inhibit osteoclast activity and reduce hypercalcemia, making it particularly useful in medical applications. In contrast, gallium chloride and gallium sulfate are more commonly used in industrial and chemical synthesis applications. Gallium oxide is primarily used in the production of semiconductors and optoelectronic devices .
properties
IUPAC Name |
gallium;trinitrate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ga.3NO3/c;3*2-1(3)4/q+3;3*-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHPZKNULDCNCBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ga+3] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GaN3O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0043923 | |
Record name | Gallium nitrate | |
Source | EPA DSSTox | |
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Molecular Weight |
255.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Gallium nitrate appears as white crystals. (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | GALLIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20429 | |
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Solubility |
Very soluble (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | GALLIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20429 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Mechanism of Action |
Gallium nitrate is believed to exert a hypocalcemic effect by inhibiting calcium resorption from bone. Gallium nitrate localizes preferentially where bone resorption and remodeling is occurring, and inhibits osteoclast activity. Inhibition of resorption may occur via a reduction in increased bone turnover. It seems to enhance hydroxyapatite function, inhibit osteocalcin, and inhibit the vacuolar ATPase on the osteoclast ruffled membrane. All these aid in the reduction of bone resorption. | |
Record name | Gallium nitrate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB05260 | |
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CAS RN |
13494-90-1 | |
Record name | GALLIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20429 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Gallium nitrate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013494901 | |
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Record name | Gallium nitrate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB05260 | |
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Record name | Nitric acid, gallium salt (3:1) | |
Source | EPA Chemicals under the TSCA | |
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Record name | Gallium nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0043923 | |
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Record name | Gallium trinitrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.453 | |
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Record name | GALLIUM NITRATE ANHYDROUS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y2V2R4W9TQ | |
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Melting Point |
230 °F (decomposes) (NTP, 1992) | |
Details | National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. | |
Record name | GALLIUM NITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20429 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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